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Compound of Interest

Compound Name: TCO-PEG1-Val-Cit-OH

Cat. No.: B15609194 Get Quote

Essential Safety and Handling Guide for TCO-PEG1-
Val-Cit-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling TCO-PEG1-Val-Cit-
OH, a cleavable linker used in the synthesis of antibody-drug conjugates (ADCs).[1] Due to the

potent nature of ADCs, this component must be handled with stringent safety protocols.[2]

While a specific Safety Data Sheet (SDS) for TCO-PEG1-Val-Cit-OH is not readily available,

data from similar compounds and general practices for handling hazardous chemicals in a

laboratory setting form the basis of these recommendations.[3] The toxicological properties

have not been fully investigated, and it is imperative to handle this compound with caution to

minimize exposure.[3]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary potential hazards associated with TCO-PEG1-Val-Cit-OH include skin and eye

irritation, respiratory tract irritation, and possible sensitization.[3] Therefore, a comprehensive

PPE strategy is essential.
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Body Part Required PPE
Specification/Standa

rd
Rationale

Hands

Chemical-resistant

gloves (double gloving

recommended)

ASTM D6978

compliant for

chemotherapy drugs

To prevent skin

contact and

absorption.[3][4]

Eyes/Face

Safety glasses with

side shields or

goggles, and a face

shield

ANSI Z87.1 compliant
To protect against

splashes and dust.[3]

Body

Disposable gown with

long sleeves and tight

cuffs

N/A

To protect skin and

clothing from

contamination.[3]

Respiratory
NIOSH-approved

respirator (e.g., N-95)
Fit-testing required

To prevent inhalation

of dust or aerosols,

especially when

handling the solid

compound.[3][4]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to ensure both personnel safety and the

integrity of the compound.

Preparation and Handling:

Engineering Controls: All handling of solid TCO-PEG1-Val-Cit-OH, including weighing and

reconstitution, should be conducted in a certified chemical fume hood or a containment

system (e.g., a glove box) to minimize inhalation risk.[3]

Donning PPE: Before handling the compound, ensure all required PPE is worn correctly.[5]

Reconstitution: Use anhydrous solvents such as DMF or DMSO for reconstitution to maintain

the compound's stability.[6]
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Cleaning: After handling, thoroughly wipe down all surfaces and equipment with an

appropriate cleaning agent.[5]

Storage:

Store TCO-PEG1-Val-Cit-OH at –20 °C, protected from light and moisture, to maintain its

integrity.[6][7]

Emergency Procedures
In the event of exposure or a spill, immediate action is necessary.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[3]

Spill: In case of a spill, evacuate the area. If it is safe to do so, prevent further leakage.[3]

Absorb the spill with an inert material and collect all contaminated materials into a sealed,

labeled container for hazardous waste disposal.[3]

Disposal Plan
All waste materials contaminated with TCO-PEG1-Val-Cit-OH must be treated as hazardous

waste.[3]

Step-by-Step Disposal Procedure:

Segregation: Collect all waste, including empty containers, contaminated PPE, and spill

cleanup materials, separately from other laboratory waste.[3][8]

Labeling: Clearly label all waste containers with the full chemical name and indicate that it is

hazardous waste.[8]

Containment: Securely seal all waste containers to prevent leakage.[5]

EHS Pickup: Contact your institution's Environmental Health and Safety (EHS) department

for the collection and disposal of the hazardous waste.[8]
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Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of TCO-PEG1-
Val-Cit-OH.
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Experimentation

Clean Work Area & Equipment
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Caption: Workflow for safe handling and disposal of TCO-PEG1-Val-Cit-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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